Cas no 24078-15-7 (4-bromo-1-(chloromethyl)-2-methylbenzene)

• Product Name: 4-bromo-1-(chloromethyl)-2-methylbenzene
• CAS No: 24078-15-7
• MF: C₈H₈BrCl
• MW: 219.506120681763
• CID: 1419603
• PubChem ID: 20072358
• Update Time: 2025-10-31

4-bromo-1-(chloromethyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-(chloromethyl)-2-methyl-
• 4-Bromo-1-(chloromethyl)-2-methylbenzene
• 4-Bromo-1-chloromethyl-2-methyl-benzene
• DTXSID801275901
• DA-21358
• EN300-127514
• SCHEMBL12053
• MFCD12025012
• VSKUGNLAWMBJGY-UHFFFAOYSA-N
• 4-bromo-2-methylbenzyl chloride
• 4-bromo-1-(chloromethyl)-2-methyl-benzene
• CS-0450041
• AB10222
• 24078-15-7
• 4-bromo-1-(chloromethyl)-2-methylbenzene

• Inchi： 1S/C8H8BrCl/c1-6-4-8(9)3-2-7(6)5-10/h2-4H,5H2,1H3
• InChI Key： VSKUGNLAWMBJGY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CCl)=C(C)C=1

Computed Properties

• Exact Mass: 217.94984
• Monoisotopic Mass: 217.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 4-bromo-1-(chloromethyl)-2-methylbenzene

Introduction to 4-Bromo-1-(Chloromethyl)-2-Methylbenzene (CAS No. 24078-15-7)

4-Bromo-1-(chloromethyl)-2-methylbenzene (CAS No. 24078-15-7) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, also known as 1-bromo-3-chloromethyl-4-methylbenzene, is characterized by its unique molecular structure, which includes a bromine atom, a chloromethyl group, and a methyl group attached to a benzene ring. These functional groups endow the compound with a range of chemical properties that make it an important intermediate in various synthetic pathways and a valuable starting material for the development of novel pharmaceuticals.

The molecular formula of 4-bromo-1-(chloromethyl)-2-methylbenzene is C₉H₉BrCl, and its molecular weight is approximately 230.53 g/mol. The compound is typically supplied as a colorless to pale yellow liquid with a characteristic aromatic odor. Its physical and chemical properties, such as boiling point, melting point, and solubility in various solvents, have been extensively studied and are well-documented in the scientific literature.

In terms of its synthetic applications, 4-bromo-1-(chloromethyl)-2-methylbenzene has been utilized in the synthesis of a wide array of organic compounds. One notable application is its use as a building block in the preparation of complex molecules with potential therapeutic properties. For example, recent research has explored the use of this compound in the synthesis of novel anti-cancer agents and anti-inflammatory drugs. The chloromethyl group can be readily functionalized through nucleophilic substitution reactions, allowing for the introduction of various functional groups that can modulate the biological activity of the final product.

The bromine atom in 4-bromo-1-(chloromethyl)-2-methylbenzene also provides an additional handle for synthetic transformations. Bromination reactions are commonly employed in organic synthesis to introduce bromine atoms into organic molecules, which can then be further modified through cross-coupling reactions such as Suzuki-Miyaura coupling or Stille coupling. These reactions are widely used in the synthesis of complex organic molecules and have found applications in the development of new pharmaceuticals and materials.

In addition to its role as a synthetic intermediate, 4-bromo-1-(chloromethyl)-2-methylbenzene has been studied for its potential biological activities. Recent studies have investigated its effects on various biological systems, including its interactions with enzymes and receptors. For instance, some research has focused on the ability of this compound to inhibit specific enzymes involved in disease pathways, making it a potential lead compound for drug discovery efforts.

The safety and environmental impact of 4-bromo-1-(chloromethyl)-2-methylbenzene have also been evaluated. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that exposure to high concentrations or prolonged exposure may pose health risks. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, 4-bromo-1-(chloromethyl)-2-methylbenzene (CAS No. 24078-15-7) is a valuable compound with diverse applications in synthetic chemistry and pharmaceutical research. Its unique molecular structure and chemical properties make it an important intermediate in the synthesis of complex organic molecules and a promising candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in the scientific community.